Cas no 941969-30-8 (N-(4-chlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(4-chlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 941969-30-8
• MF: C₁₉H₁₆ClN₃O₃
• MW: 369.801643371582
• CID: 5967452
• PubChem ID: 8555134
• Update Time: 2025-10-30

N-(4-chlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, N-(4-chlorophenyl)-1,6-dihydro-4-methoxy-1-(2-methylphenyl)-6-oxo-
• 941969-30-8
• N-(4-chlorophenyl)-4-methoxy-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxamide
• AKOS024628887
• N-(4-chlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide
• F2213-0309

• Inchi： 1S/C19H16ClN3O3/c1-12-5-3-4-6-15(12)23-17(24)11-16(26-2)18(22-23)19(25)21-14-9-7-13(20)8-10-14/h3-11H,1-2H3,(H,21,25)
• InChI Key： NMCHHMYAEMHQBR-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(Cl)C=C2)=O)=NN(C2=CC=CC=C2C)C(=O)C=C1OC

Computed Properties

• Exact Mass: 369.0880191g/mol
• Monoisotopic Mass: 369.0880191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 9.80±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-chlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

Introduction to N-(4-chlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 941969-30-8)

N-(4-chlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide, identified by its CAS number 941969-30-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential biological activities and its utility in the development of novel therapeutic agents.

The structural framework of this compound consists of a pyridazine core, which is a six-membered heterocyclic ring containing two nitrogen atoms. This core is further functionalized with various substituents that contribute to its unique chemical and pharmacological properties. Specifically, the presence of a 4-chlorophenyl group at the N-position and a 4-methoxy group at the 4-position of the pyridazine ring introduces electronic and steric effects that can influence the compound's reactivity and binding affinity to biological targets.

In addition to these substituents, the molecule features a 2-methylphenyl group at the 1-position and a 6-oxo group at the 6-position of the pyridazine ring. The 2-methylphenyl group, also known as o-tolyl, contributes to the compound's lipophilicity, which can be crucial for membrane permeability and oral bioavailability. The 6-oxo group introduces a carbonyl functionality, which can participate in hydrogen bonding interactions and influence the compound's solubility and stability.

The carboxamide group at the 3-position of the pyridazine ring further enhances the compound's complexity and potential for biological activity. Carboxamide groups are known to be important pharmacophores in many drugs due to their ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The specific arrangement of these functional groups in N-(4-chlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide suggests that it may exhibit a range of biological activities.

4-chlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide, particularly the combination of chloro, methoxy, and methyl substituents on the aromatic rings, may contribute to its unique biological profile. 4-chlorophenyl)-4-methoxy-1-(2-methylphenyl)-
6-oxo-1,6-dihydropyridazine-3-carboxamide make it a candidate for designing kinase inhibitors due to its ability to interact with the active sites of these enzymes. )
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